Cas no 2138294-93-4 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2138294-93-4
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 5294645
• PubChem ID: 165466949
• Update Time: 2025-07-13

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2138294-93-4
• EN300-790619
• 1-methyl-9-oxa-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C13H21NO2/c1-10-3-2-4-12(10)9-11(15)14-13(12)5-7-16-8-6-13/h10H,2-9H2,1H3,(H,14,15)
• InChI Key： PXMKIWVXJPDECH-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)C1(CC(N2)=O)CCCC1C

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 418.4±38.0 °C(Predicted)
• pka: 15.91±0.40(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2138294-93-4 and Product Name: INDEX NAME NOT YET ASSIGNED

The compound with the CAS number 2138294-93-4 is a subject of significant interest in the field of chemical and biomedical research. Despite the current absence of a formal product name, this compound has garnered attention due to its unique chemical properties and potential applications in various scientific domains. This introduction aims to provide a comprehensive overview of the compound, its characteristics, and its relevance in the context of recent advancements in the chemical and pharmaceutical industries.

Chemically, CAS No. 2138294-93-4 represents a molecule that has been meticulously characterized through spectroscopic and chromatographic techniques. The molecular structure of this compound exhibits distinct features that make it a promising candidate for further investigation. Its chemical formula and bonding patterns suggest interactions that could be exploited in drug design and material science applications.

In recent years, there has been a surge in research focused on identifying novel compounds with potential therapeutic benefits. The INDEX NAME NOT YET ASSIGNED compound has been under scrutiny for its ability to interact with biological targets in a manner that could lead to the development of new medications. Preliminary studies indicate that this compound may possess properties conducive to anti-inflammatory, anti-cancer, or antimicrobial activities.

The pharmaceutical industry is continually seeking innovative compounds to address unmet medical needs. The CAS No. 2138294-93-4 molecule represents a significant step forward in this quest. Its unique structural attributes have prompted researchers to explore its potential as a lead compound for drug development. By leveraging computational modeling and high-throughput screening techniques, scientists are attempting to identify derivatives of this compound that could enhance its efficacy and reduce potential side effects.

One of the most exciting aspects of this compound is its potential role in modulating biological pathways associated with diseases such as cancer and neurodegenerative disorders. Recent studies have highlighted the importance of small molecules that can selectively target specific enzymes or receptors involved in disease progression. The INDEX NAME NOT YET ASSIGNED compound has shown promise in preclinical models, where it demonstrated the ability to inhibit key enzymes implicated in tumor growth and neural degeneration.

The synthesis of CAS No. 2138294-93-4 has been a challenging yet rewarding endeavor for chemists. The multi-step synthetic route involves sophisticated organic transformations that require precise control over reaction conditions. Researchers have employed advanced catalytic systems and green chemistry principles to optimize the yield and purity of the final product. These efforts have not only yielded a valuable research tool but also set the stage for scalable production methods.

In addition to its pharmaceutical applications, the INDEX NAME NOT YET ASSIGNED compound holds promise for use in material science. Its unique chemical properties make it suitable for developing novel polymers, coatings, and other advanced materials with enhanced performance characteristics. For instance, researchers are exploring its potential as a monomer for creating biodegradable plastics or as an additive to improve the durability of industrial coatings.

The regulatory landscape for new chemical entities like CAS No. 2138294-93-4 is stringent but well-established. Compliance with safety and efficacy standards is crucial before any clinical trials can commence. However, the preliminary data gathered so far suggests that this compound is well-positioned to meet these requirements. Its favorable pharmacokinetic profile and low toxicity profile in animal models are encouraging signs for future human studies.

The collaboration between academic institutions and pharmaceutical companies has been instrumental in advancing the understanding of INDEX NAME NOT YET ASSIGNED compound. Joint research initiatives have allowed for rapid translation of laboratory findings into tangible outcomes, fostering an environment where innovation thrives. This interdisciplinary approach ensures that all aspects of the compound’s potential are thoroughly explored before moving into commercial development.

Looking ahead, the future prospects for CAS No. 2138294-93-4 are bright but uncertain without a designated product name. Continued research will be essential to fully elucidate its mechanisms of action and optimize its therapeutic potential. As more data becomes available, it is likely that this compound will emerge as a key player in addressing some of the most pressing health challenges facing humanity today.